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4-Octadecylaniline solubility in organic solvents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Octadecylaniline

CAS No.: 114235-67-5

Cat. No.: S1488594

Available Physical Property Data

The table below summarizes the basic physical properties of 4-Octadecylaniline (CAS No. 114235-67-5)

found in the search results.

Property Value

Molecular Formula C24HasN [1] [2]

Molecular Weight 345.60 g/mol [1] [2]

Melting Point 59-63 °C (lit.) [2] [3]

Boiling Point 240-245 °C at 0.4 mmHg (lit.) [2] [3]
Density ~0.889 g/cm? (Predicted) [2]

pKa ~4.95 (Predicted) [2]

Guidance for Solubility Investigation

The search results do not contain specific data on the solubility of 4-Octadecylaniline in organic solvents.

To obtain this critical information, I suggest the following approaches:
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e Consult Specialized Databases: Search for the compound in SciFinder or Reaxys, which are
comprehensive chemical databases that often contain detailed solubility data and experimental
procedures.

¢ Retrieve Original Research: The compound was used in a study on Langmuir-Blodgett films [3].
Finding the full text of this and related research papers may reveal the solvents used in experimental
protocols.

¢ Infer from Chemical Structure: As a derivative of aniline with a long alkyl chain, 4-Octadecylaniline
is likely soluble in less polar organic solvents. The table below compares its potential solubility based
on the related compound, octadecylamine [4]:

Solubility Category Solvents (for Octadecylamine)

Soluble Chloroform, Ethanol, Isopropanol, Toluene, Benzene, Ether [4]
Slightly Soluble Acetone [4]

Insoluble Water [4]

Proposed Experimental Workflow for Solubility
Determination

Given the lack of direct data, you may need to determine the solubility experimentally. The following

diagram outlines a standard workflow for this process.
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Start: Prepare 4-Octadecylaniline

l

Select a range of organic solvents

l

Add solute to solvent in vial

l

Ggitate and/or gently heaD

l

@bserve visually for dissolutiorD

l

(Quantify via UV-Vis or HPLC)

l

G?ecord saturation concentratiorD

End: Compile solubility profile

Click to download full resolution via product page

Proposed experimental workflow for determining solubility.

Need Custom Synthesis?

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1488594?utm_src=pdf-body-img
https://www.smolecule.com/products/s1488594?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

I Email: info@smolecule.com or Request Quote Online.

References

1.-4| CAS 114235-67-5 | SCBT - Santa Cruz... Octadecylaniline [scbt.com]
2.-497]114235-67-5 OCTADECYLANILINE [chemicalbook.com]

3. -4 97 114235-67-5 Octadecylaniline [sigmaaldrich.com]

4. OCTADECYLAMINE - Ataman Kimya [atamanchemicals.com]

To cite this document: Smolecule. [4-Octadecylaniline solubility in organic solvents]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1488594#4-

octadecylaniline-solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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